Cas no 920974-60-3 (Adenosine, N-cyclopentyl-2-[4-[(ethylamino)carbonyl]-1H-pyrazol-1-yl]-)

• Product Name: Adenosine, N-cyclopentyl-2-[4-[(ethylamino)carbonyl]-1H-pyrazol-1-yl]-
• CAS No: 920974-60-3
• MF: C₂₁H₂₈N₈O₅
• MW: 472.497623443604
• CID: 746392
• PubChem ID: 44430177
• Update Time: 2025-04-19

Adenosine, N-cyclopentyl-2-[4-[(ethylamino)carbonyl]-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-cyclopentyl-2-[4-[(ethylamino)carbonyl]-1H-pyrazol-1-yl]-
• 1-[6-(cyclopentylamino)-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-2-yl]-N-ethylpyrazole-4-carboxamide
• DTXSID20659054
• BDBM50196541
• N-Cyclopentyl-2-[4-(ethylcarbamoyl)-1H-pyrazol-1-yl]adenosine
• 920974-60-3
• 1-(6-(cyclopentylamino)-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-9H-purin-2-yl)-N-ethyl-1H-pyrazole-4-carboxamide
• 1-(6-(Cyclopentylamino)-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-2-yl)-N-ethyl-1H-pyrazole-4-carboxamide
• CHEMBL391208

• Inchi： 1S/C21H28N8O5/c1-2-22-19(33)11-7-24-29(8-11)21-26-17(25-12-5-3-4-6-12)14-18(27-21)28(10-23-14)20-16(32)15(31)13(9-30)34-20/h7-8,10,12-13,15-16,20,30-32H,2-6,9H2,1H3,(H,22,33)(H,25,26,27)/t13-,15-,16-,20-/m1/s1
• InChI Key： JXSHOKDGHBUWCG-KHTYJDQRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC(N3C=C(C(NCC)=O)C=N3)=NC1=2)NC1CCCC1)O)O

Computed Properties

• Exact Mass: 472.21826602g/mol
• Monoisotopic Mass: 472.21826602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 173Ų